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Compound of Interest

Compound Name:
Chromic acid, disodium salt,

decahydrate

Cat. No.: B078661 Get Quote

This guide provides troubleshooting advice and answers to frequently asked questions

regarding the management of pH in the chromate and dichromate equilibrium. It is intended for

researchers, scientists, and professionals in drug development who work with these chromium

compounds.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental principle of the chromate-dichromate equilibrium?

The chromate-dichromate equilibrium is a reversible chemical reaction where the yellow

chromate ions (CrO₄²⁻) convert to orange dichromate ions (Cr₂O₇²⁻) in the presence of an acid,

and the reverse occurs in the presence of a base.[1][2] The equilibrium is governed by the

following equation:

2 CrO₄²⁻(aq) + 2 H⁺(aq) ⇌ Cr₂O₇²⁻(aq) + H₂O(l)[1][3]

In acidic solutions, the equilibrium shifts to the right, favoring the formation of the orange

dichromate ion.[4][5][6] Conversely, in alkaline (basic) solutions, the equilibrium shifts to the

left, favoring the formation of the yellow chromate ion.[4][5][6] This pH-dependent color change

serves as a clear visual indicator of the equilibrium's position.[1]

Q2: How does Le Chatelier's principle apply to this equilibrium?
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Le Chatelier's principle states that a system at equilibrium will counteract any imposed change.

[2][4] In the chromate-dichromate equilibrium:

Adding Acid (increasing H⁺ concentration): The system counteracts this by consuming the

excess H⁺ ions, shifting the equilibrium to the right to form more dichromate.[1][2]

Adding Base (decreasing H⁺ concentration): The base neutralizes H⁺ ions. To counteract

this loss, the equilibrium shifts to the left, producing more chromate and releasing H⁺ ions.[1]

[2][4]

Q3: Is the chromate-dichromate equilibrium a redox reaction?

No, it is not a redox reaction. The oxidation state of chromium remains +6 in both the chromate

(CrO₄²⁻) and dichromate (Cr₂O₇²⁻) ions.[5][6]

Q4: What are the safety precautions when working with chromate and dichromate solutions?

Chromium(VI) compounds are considered carcinogenic and toxic.[7][8] It is crucial to handle

these chemicals with care, wearing appropriate personal protective equipment (PPE) such as

goggles and gloves.[5][6] Strong acids and bases like hydrochloric acid (HCl) and sodium

hydroxide (NaOH) used to adjust pH are corrosive and toxic.[8] Always work in a well-ventilated

area.

Q5: How does temperature affect the equilibrium?

The equilibrium is also influenced by temperature. Heating a solution containing a mix of

chromate and dichromate can shift the equilibrium position. For instance, heating a yellow,

slightly alkaline solution can cause it to turn orange, indicating a shift towards the formation of

dichromate at higher temperatures.[1][9]
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Issue Possible Cause(s) Recommended Solution(s)

Unexpected Color Change (or

Lack Thereof)

Incorrect pH of the solution.

Contamination of the sample.

Degradation of reagents.

Verify the pH of the solution

using a calibrated pH meter.

Ensure all glassware is clean

and use fresh, properly

prepared reagents.[10]

Precipitate Formation

Addition of certain metal ions

(e.g., Ba²⁺) that form insoluble

chromates.[11][12] pH is

outside the desired range,

causing precipitation of metal

hydroxides or other salts.

If barium is added, it will

precipitate with the chromate

ion, shifting the equilibrium to

the left.[12] To dissolve the

precipitate, adding an acid like

nitric acid can shift the

equilibrium towards

dichromate, which is more

soluble.[13] Ensure the pH is

maintained within the optimal

range for your specific

experiment.

Difficulty in Achieving a Stable

pH

Low concentration of buffering

agents. The solution is

exposed to atmospheric CO₂,

which can lower the pH of

alkaline solutions.

Use appropriate buffer

solutions (e.g., phosphate or

acetate buffers) to maintain a

stable pH.[1] For sensitive

experiments, work in a

controlled atmosphere or

minimize exposure to air.

Inconsistent

Spectrophotometer Readings

Incorrect wavelength selection

for analysis. Fluctuations in pH

between measurements.

Presence of suspended

particles scattering light.

Use wavelengths where the

absorbance difference

between chromate and

dichromate is significant (e.g.,

373 nm and 450 nm).[1]

Ensure the pH of all samples is

consistent. Filter samples if

necessary to remove any

precipitates.
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Solution Appears Cloudy or

Hazy

Formation of a fine precipitate.

[14] Contamination with

organic impurities.[10]

Check the pH and for the

presence of precipitating ions.

If organic contamination is

suspected, carbon filtering may

be necessary.[10][15]

Data Presentation
Spectroscopic Properties of Chromate and Dichromate
For quantitative analysis using UV-Visible spectrophotometry, understanding the molar

absorptivity at different wavelengths is crucial.[1][3]

Ion Color λmax (nm)

Molar Absorptivity (ε)

at λmax (L mol⁻¹

cm⁻¹)

Chromate (CrO₄²⁻) Yellow ~373 ~4800

Dichromate (Cr₂O₇²⁻) Orange ~350, ~450
~3150 (at 350 nm),

~350 (at 450 nm)

Note: The exact λmax values and molar absorptivity can vary slightly depending on the solvent

and pH.[1]

Experimental Protocols
Protocol 1: Demonstration of the Effect of pH on the
Equilibrium
This experiment provides a visual demonstration of how pH shifts the chromate-dichromate

equilibrium.[1][5][6][8]

Materials:

0.1 M Potassium Chromate (K₂CrO₄) solution

0.1 M Potassium Dichromate (K₂Cr₂O₇) solution

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.finishing.com/611/12.shtml
https://www.nmfrc.org/pdf/sf2005/sf051503.pdf
https://www.nmfrc.org/pdf/sf2005/sf051503.pdf
https://www.columbiachemical.com/wp-content/uploads/TroubleshootingGuide-AcidZinc-ColsidAP-APHT.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Chromate_Dichromate_Equilibrium_for_Researchers_Scientists_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/pdf/A_Spectroscopic_Showdown_Unraveling_the_Chromate_Dichromate_Equilibrium.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Chromate_Dichromate_Equilibrium_for_Researchers_Scientists_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Chromate_Dichromate_Equilibrium_for_Researchers_Scientists_and_Drug_Development_Professionals.pdf
https://secondaryscience4all.wordpress.com/wp-content/uploads/2014/08/nuffield-experiment-an-equilibrium-involving-chromatevi-and-dichromatevi-ions.pdf
https://edu.rsc.org/experiments/a-chromate-dichromate-equilibrium/1710.article
https://chem.washington.edu/lecture-demos/chromate-dichromate-equilibrium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1 M Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

1 M Sodium Hydroxide (NaOH)

Test tubes or beakers

Dropping pipettes

Procedure:

Place approximately 1-2 mL of 0.1 M potassium chromate solution (yellow) into a clean test

tube.

Add 1 M sulfuric acid or hydrochloric acid drop by drop, shaking the tube after each addition,

until a distinct color change is observed. The solution will turn orange, indicating the

formation of dichromate ions.[1][5][6]

To the same test tube, now add 1 M sodium hydroxide drop by drop, shaking after each

addition, until the color changes back to yellow. This demonstrates the reversibility of the

reaction.[5][6][16]

Repeat the process starting with the potassium dichromate solution and adding NaOH first,

then HCl, to observe the reverse shifts.

Protocol 2: Quantitative Analysis via Spectrophotometry
This protocol outlines the steps to determine the concentrations of chromate and dichromate in

an equilibrium mixture.[1]

Materials:

Calibrated UV-Visible Spectrophotometer

Quartz cuvettes

Standard solutions of K₂CrO₄ and K₂Cr₂O₇ of known concentrations

Buffer solutions of varying pH
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Volumetric flasks and pipettes

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions for both potassium

chromate and potassium dichromate.[1][3]

Determination of Molar Absorptivity (ε):

Measure the absorbance of each standard solution at two different wavelengths (e.g., 373

nm and 450 nm), where the absorbance of the two species differs significantly.[1]

Plot absorbance versus concentration for each species at each wavelength to create a

Beer's Law plot. The slope of the line represents the molar absorptivity (ε) at that

wavelength.[1]

Preparation of Equilibrium Mixtures: Prepare a series of solutions with a constant total

chromium concentration but at different pH values using appropriate buffers.[1]

Measurement of Absorbance: Measure the absorbance of each equilibrium mixture at the

two selected wavelengths.

Calculation of Concentrations: Use the Beer-Lambert law and the predetermined molar

absorptivity values to set up a system of two simultaneous equations to solve for the

unknown concentrations of chromate and dichromate in each mixture.[1][17]
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Caption: The pH-dependent equilibrium between chromate and dichromate ions.
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Caption: Workflow for the quantitative determination of the equilibrium constant.
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Problem Encountered
(e.g., Unexpected Color)

Is the pH correct?
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Caption: A logical workflow for troubleshooting common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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